Cas no 681128-38-1 (ethyl 3,3-difluorocyclobutane-1-carboxylate)

• Product Name: ethyl 3,3-difluorocyclobutane-1-carboxylate
• CAS No: 681128-38-1
• Molecular Formula: C₇H₁₀F₂O₂
• Molecular Weight: 164.1499
• MDL: MFCD16660028
• CID: 873924
• PubChem ID: 45090825

ethyl 3,3-difluorocyclobutane-1-carboxylate Properties

Names and Identifiers

• ACETIC ACID,2-[[1-(ACETYLOXY)BUTYL]NITROSOAMINO]-, METHYL ESTER
• ethyl 3,3-difluorocyclobutane-1-carboxylate
• ethyl 3,3-difluorocyclobutanecarboxylate
• AMCB00034
• YSXYNSJJESDMJF-UHFFFAOYSA-N
• EBD2760448
• AM62615
• AB71467
• AK550730
• M112309
• 3,3-difluoro-cyclobutanecarboxylic acid ethyl ester
• (3,3-difluorocyclobutane)carboxylic acid ethyl ester
• 3,3-difluoro-1 cyclobutanecarboxylic acid ethyl ester
• CYCLOBUTANECARBOXYLIC ACID, 3,3-DIFLUORO-, ETHYL ESTER
• SCHEMBL422879
• AKOS017343315
• CS-0071386
• 681128-38-1
• N10643
• A855369
• SY271735
• Ethyl3,3-difluorocyclobutanecarboxylate
• F1913-0426
• Cyclobutanecarboxylic acid,3,3-difluoro-,ethyl ester(9ci)
• DS-3753
• Cyclobutanecarboxylic acid, 3,3-difluoro-, ethyl ester (9CI)
• MFCD16660028
• EN300-7329352
• DB-351462

• MDL： MFCD16660028
• InChIKey： YSXYNSJJESDMJF-UHFFFAOYSA-N
• Inchi： 1S/C7H10F2O2/c1-2-11-6(10)5-3-7(8,9)4-5/h5H,2-4H2,1H3
• SMILES： FC1(C([H])([H])C([H])(C(=O)OC([H])([H])C([H])([H])[H])C1([H])[H])F

Computed Properties

• Exact Mass: 164.0649
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.06488588g/mol
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Boiling Point: 155℃
• Flash Point: 47℃
• Density: 1.16